(E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate

• Molecular Formula: C24H26N2O6
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
• InChI: InChI=1S/C24H26N2O6/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-14-32-19)26(24(29)23(20)28)10-9-25-11-15-30-16-12-25/h2-8,14,21,27H,1,9-13,15-16H2/b22-20+
• InChI Key: YTJLYKFZLKGXOE-LSDHQDQOSA-N
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)/[O-]
• SMILES: C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CO4)O
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]

Description

(E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate, also known as FMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMP is a synthetic compound that is produced through a specific synthesis method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of (E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways involved in inflammation and cancer cell growth. This compound has been shown to selectively target cancer cells while leaving healthy cells unharmed.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific studies. It has been shown to reduce inflammation and oxidative stress in animal models. This compound has also been shown to inhibit cancer cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

(E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate has several advantages for lab experiments, including its ability to selectively target cancer cells and its potential use in drug delivery systems. However, this compound has limitations such as its complex synthesis method and limited availability.

Future Directions

There are several future directions for research on (E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate. One potential direction is to further study its mechanism of action and identify specific enzymes and signaling pathways that are targeted by this compound. Another direction is to study its potential use in drug delivery systems for targeted cancer therapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and human clinical trials.
In conclusion, this compound is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. It is synthesized through a complex synthesis method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. While further studies are needed, this compound has the potential to be a valuable tool in the fight against inflammation and cancer.

Synthesis Methods

(E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method is complex and requires expertise in organic chemistry. The final product is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

(E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its potential use in drug delivery systems due to its ability to target specific cells and tissues.